Cas no 89290-98-2 (1H-Imidazole, 5-methyl-1-(1-methylethyl)-)

1H-Imidazole, 5-methyl-1-(1-methylethyl)- structure
89290-98-2 structure
Product Name:1H-Imidazole, 5-methyl-1-(1-methylethyl)-
CAS No:89290-98-2
MF:C7H12N2
MW:124.183581352234
CID:605293
PubChem ID:54376171
Update Time:2025-04-19

1H-Imidazole, 5-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 5-methyl-1-(1-methylethyl)-
    • 5-methyl-1-propan-2-ylimidazole
    • 5-Methyl-1-(propan-2-yl)-1H-imidazole
    • starbld0037731
    • 1-isopropyl-5-methyl-1H-imidazole
    • 89290-98-2
    • DTXSID00710935
    • AKOS030239627
    • SCHEMBL9963180
    • Inchi: 1S/C7H12N2/c1-6(2)9-5-8-4-7(9)3/h4-6H,1-3H3
    • InChI Key: HVGPINPKKUALLZ-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1C)C(C)C

Computed Properties

  • Exact Mass: 124.100048391g/mol
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 226.3±9.0 °C at 760 mmHg
  • Flash Point: 90.7±18.7 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

1H-Imidazole, 5-methyl-1-(1-methylethyl)- Security Information

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